Ethyl 5-hydroxybenzo[b]thiophene-2-carboxylate

• Molecular Formula: C11H10O3S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: ethyl 5-hydroxy-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H10O3S/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-6,12H,2H2,1H3
• InChI Key: SEVIQYAMZVAPBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=CC(=C2)O

Description

Ethyl 5-hydroxybenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-methoxy-1-benzothiophene-2-carboxylate (1.77 g, 7.49 mmol) in methylene chloride (15 mL) was added dropwise 1 M boron tribromide methylene chloride solution (22.5 mL, 22.5 mmol) at −20° C., and the mixture was stirred at the same temperature for 2 hr. The reaction mixture was poured into ice, and the mixture was extracted twice with ethyl acetate. The extract was washed with saturated brine, dried over anhydrous sodium sulfate, and the solution was passed through silica gel. The solvent was evaporated under reduced pressure, and the obtained solid was washed with hexane to give the title compound (1.53 g, yield 92%).